N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(2-methylbenzyl)sulfanyl]acetamide

• Molecular Formula: C21H23N3O2S
• Molecular Weight: 381.5 g/mol
• IUPAC Name: N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-2-[(2-methylphenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C21H23N3O2S/c1-15-9-7-8-10-17(15)13-27-14-19(25)22-20-16(2)23(3)24(21(20)26)18-11-5-4-6-12-18/h4-12H,13-14H2,1-3H3,(H,22,25)
• InChI Key: RVXGWHZORPRSFD-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CSCC(=O)NC2=C(N(N(C2=O)C3=CC=CC=C3)C)C

Description

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(2-methylbenzyl)sulfanyl]acetamide, also known as DMPO, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMPO is a pyrazole derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research applications.

Mechanism of Action

The mechanism of action of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(2-methylbenzyl)sulfanyl]acetamide is based on its ability to react with ROS and other free radicals. When N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(2-methylbenzyl)sulfanyl]acetamide reacts with ROS, it forms stable adducts that can be detected and analyzed. This allows researchers to gain insights into the role of ROS in various physiological processes, including aging, inflammation, and disease.
Biochemical and Physiological Effects
N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(2-methylbenzyl)sulfanyl]acetamide has been shown to exhibit a range of biochemical and physiological effects. These include antioxidant activity, anti-inflammatory activity, and neuroprotective effects. N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(2-methylbenzyl)sulfanyl]acetamide has also been shown to have potential applications in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and cancer.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(2-methylbenzyl)sulfanyl]acetamide in lab experiments is its ability to trap and detect ROS, which can provide valuable insights into various physiological processes. Additionally, N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(2-methylbenzyl)sulfanyl]acetamide is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, there are also some limitations to using N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(2-methylbenzyl)sulfanyl]acetamide in lab experiments, including its potential to react with other compounds and its limited stability in certain environments.

Future Directions

There are many potential future directions for research involving N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(2-methylbenzyl)sulfanyl]acetamide. One area of interest is the use of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(2-methylbenzyl)sulfanyl]acetamide as a tool for studying the role of ROS in various diseases, including neurodegenerative diseases and cancer. Additionally, researchers may explore the use of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(2-methylbenzyl)sulfanyl]acetamide in combination with other compounds to enhance its activity and effectiveness. Finally, further studies may be conducted to explore the potential limitations of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(2-methylbenzyl)sulfanyl]acetamide and to develop new methods for its synthesis and purification.

Synthesis Methods

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(2-methylbenzyl)sulfanyl]acetamide can be synthesized through a multi-step process involving the reaction of 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid with 2-methylbenzyl chloride, followed by the addition of thioacetic acid and triethylamine. The resulting product is then purified through recrystallization to yield N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(2-methylbenzyl)sulfanyl]acetamide in high purity.

Scientific Research Applications

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(2-methylbenzyl)sulfanyl]acetamide has been extensively studied for its potential applications in scientific research. One of its primary uses is as a spin-trapping agent, which is a technique used to detect and study reactive oxygen species (ROS) in biological systems. N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(2-methylbenzyl)sulfanyl]acetamide can react with ROS to form stable adducts, which can then be analyzed to gain insights into the role of ROS in various physiological processes.